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Compound of Interest

2-hydroxy-5-
Compound Name:

(trifluoromethyl)benzoic Acid

Cat. No.: B1338404

Technical Guide: 2-hydroxy-5-
(trifluoromethyl)benzoic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core identification, physicochemical properties, and a detailed
synthesis protocol for 2-hydroxy-5-(trifluoromethyl)benzoic acid, a key building block in
pharmaceutical and agrochemical research. The presence of a trifluoromethyl group offers
enhanced lipophilicity and metabolic stability, making it a valuable moiety in drug design.[1]

Core Identifiers

The definitive chemical identifiers for 2-hydroxy-5-(trifluoromethyl)benzoic acid are provided
below, ensuring accurate compound registration and retrieval in chemical databases.
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Identifier Value
YQDOJQUHDQGQPH-UHFFFAOYSA-N[1][2]
InChl Key
[3]
SMILES C1=CC(=C(C=C1C(F)(F)F)C(=0)0)O[1]I2]
CAS Number 79427-88-6
Molecular Formula C8H5F303[1]

Molecular Weight

206.12 g/mol [1]

Physicochemical Data

The following table summarizes key physicochemical properties of 2-hydroxy-5-

(trifluoromethyl)benzoic acid. These values are crucial for predicting its behavior in various

experimental and biological systems.

Property

Value

Physical Appearance

White crystalline solid[1]

Boiling Point 292.8 + 40.0 °C at 760 mmHg (Predicted)[1][2]
Density 1.5+ 0.1 g/cm3 (Predicted)[1][2]

pKa 2.55 + 0.10 (Predicted)[2]

LogP 3.89[1]

Polar Surface Area 57.53 A7[1]

Storage Conditions

2-8°C, Inert atmosphere[1][2]

Experimental Protocol: Synthesis

A general procedure for the synthesis of 2-hydroxy-5-(trifluoromethyl)benzoic acid via a

Palladium(ll)-catalyzed C-H activation/hydroxylation reaction is detailed below.
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Objective: To synthesize 2-hydroxy-5-(trifluoromethyl)benzoic acid from 3-
(trifluoromethyl)benzoic acid.

Materials:

e 3-(Trifluoromethyl)benzoic acid

o Palladium(ll) acetate (Pd(OACc)2)

e Benzoquinone

» Potassium acetate (KOACc)

¢ N,N-Dimethylacetamide (DMA)

e Oxygen (02)

e 50 mL high-pressure reactor with a magnetic stir bar
Procedure:

e To a 50 mL high-pressure reactor equipped with a magnetic stir bar, add Pd(OAc)2 (11.2 mg,
0.05 mmol), 3-(trifluoromethyl)benzoic acid (0.5 mmol), benzoquinone (54.0 mg, 0.5 mmol),
and KOAc (98.0 mg, 1 mmol).[2]

e Add N,N-dimethylacetamide (1.5 mL) to the reactor.[2]
o Seal the reaction vessel and fill it with O2 to a pressure of 20 atm.[2]

o Evacuate the reactor and then refill with O2 to 5 atm. Repeat this evacuation and filling step
twice.[2]

 Stir the reaction mixture at 115 °C for 15 hours.[2]
« After the reaction period, cool the vessel to room temperature.[2]

e Upon completion, the crude product is purified. The purification follows standard post-
treatment procedures for hydroxylation reactions.[2]
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Visualization of Synthesis Workflow

The following diagram illustrates the key steps and components involved in the described
synthesis protocol.
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Synthesis of 2-hydroxy-5-(trifluoromethyl)benzoic acid

Reactants & Catalysts

3-(Trifluoromethyl)benzoic acid Pd(OAc)2 Benzoquinone KOAc DMA (Solvent)

Reaction Conditions
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Caption: Pd(Il)-catalyzed hydroxylation synthesis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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